Cas no 211033-59-9 (3-[(2-hydroxyethyl)amino]-1-phenylpropan-1-one hydrochloride)

• Product Name: 3-[(2-hydroxyethyl)amino]-1-phenylpropan-1-one hydrochloride
• CAS No: 211033-59-9
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• MDL: MFCD04423352
• CID: 4637597
• PubChem ID: 2770738
• Update Time: 2025-07-17

3-[(2-hydroxyethyl)amino]-1-phenylpropan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2-HYDROXYETHYL)AMINO]-1-PHENYLPROPAN-1-ONE HYDROCHLORIDE
• IFLAB-BB F1019-0012
• 3-(2-Hydroxy-ethylamino)-1-phenyl-propan-1-onehydrochloride
• F1019-0012
• AKOS008025031
• Z56770951
• 3-(2-hydroxyethylamino)-1-phenylpropan-1-one;hydrochloride
• 3-(2-Hydroxy-ethylamino)-1-phenyl-propan-1-one hydrochloride
• 211033-59-9
• EN300-237630
• 3-[(2-hydroxyethyl)amino]-1-phenylpropan-1-one hydrochloride

• MDL： MFCD04423352
• Inchi： 1S/C11H15NO2.ClH/c13-9-8-12-7-6-11(14)10-4-2-1-3-5-10;/h1-5,12-13H,6-9H2;1H
• InChI Key： XLSZJGSUZYGWIQ-UHFFFAOYSA-N
• SMILES： C(CCNCCO)(C1C=CC=CC=1)=O.Cl

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-[(2-hydroxyethyl)amino]-1-phenylpropan-1-one hydrochloride

3-[(2-hydroxyethyl)amino]-1-phenylpropan-1-one hydrochloride: A Comprehensive Overview

3-[(2-hydroxyethyl)amino]-1-phenylpropan-1-one hydrochloride, with the CAS number 211033-59-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as HPPH, is a derivative of phenylpropanone and exhibits a unique combination of structural features that contribute to its potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 3-[(2-hydroxyethyl)amino]-1-phenylpropan-1-one hydrochloride is characterized by a phenyl ring attached to a propanone group, with an additional hydroxyethylamine moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The hydroxyethylamine group, in particular, is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable component in drug design.

In terms of chemical synthesis, several methods have been reported for the preparation of 3-[(2-hydroxyethyl)amino]-1-phenylpropan-1-one hydrochloride. One common approach involves the reaction of 1-phenylpropan-1-one with 2-aminoethanol in the presence of hydrochloric acid. This reaction typically proceeds via nucleophilic addition, followed by protonation to form the final hydrochloride salt. The yield and purity of the product can be optimized by carefully controlling reaction conditions such as temperature, solvent, and catalysts.

The biological activities of 3-[(2-hydroxyethyl)amino]-1-phenylpropan-1-one hydrochloride have been extensively studied in recent years. One of the key areas of interest is its potential as an antidepressant agent. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models, possibly through modulation of monoamine neurotransmitters such as serotonin and norepinephrine. These findings have sparked interest in further investigating its therapeutic potential for mood disorders.

Beyond its antidepressant properties, 3-[(2-hydroxyethyl)amino]-1-phenylpropan-1-one hydrochloride has also been explored for its anti-inflammatory and analgesic effects. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce pain sensitivity in various experimental models. These dual mechanisms make it a promising candidate for the development of multi-target drugs that address both mood and pain-related conditions.

In addition to its pharmacological activities, the safety profile of 3-[(2-hydroxyethyl)amino]-1-phenylpropan-1-one hydrochloride has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

The latest research advancements in the field have also focused on optimizing the delivery methods for 3-[(2-hydroxyethyl)amino]-1-phenylpropan-1-one hydrochloride. Nanotechnology-based delivery systems, such as liposomes and nanoparticles, have shown promise in enhancing the bioavailability and targeting efficiency of this compound. These delivery systems can potentially improve therapeutic outcomes while minimizing side effects.

In conclusion, 3-[(2-hydroxyethyl)amino]-1-phenylpropan-1-one hydrochloride (CAS No. 211033-59-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action, optimize its formulation, and evaluate its clinical potential for treating various diseases and conditions.